Cas no 1250492-86-4 (2-4-(cyclopentylamino)phenylethan-1-ol)

• Product Name: 2-4-(cyclopentylamino)phenylethan-1-ol
• CAS No: 1250492-86-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5216592
• PubChem ID: 61237497
• Update Time: 2025-05-21

2-4-(cyclopentylamino)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Cyclopentylamino)phenyl]ethan-1-ol
• 2-(4-(Cyclopentylamino)phenyl)ethan-1-ol
• Benzeneethanol, 4-(cyclopentylamino)-
• 2-4-(cyclopentylamino)phenylethan-1-ol

• Inchi： 1S/C13H19NO/c15-10-9-11-5-7-13(8-6-11)14-12-3-1-2-4-12/h5-8,12,14-15H,1-4,9-10H2
• InChI Key： DLQRDFYHJDQVJN-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(=CC=1)NC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 169
• XLogP3: 2.8
• Topological Polar Surface Area: 32.299

Additional information on 2-4-(cyclopentylamino)phenylethan-1-ol

Introduction to 2-4-(cyclopentylamino)phenylethan-1-ol (CAS No. 1250492-86-4) in Modern Chemical Research

2-4-(cyclopentylamino)phenylethan-1-ol, identified by its CAS number 1250492-86-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic and heterocyclic framework, has garnered attention due to its structural uniqueness and potential applications in drug discovery and molecular design. The presence of both aromatic and cycloalkylamino functional groups makes it a versatile scaffold for further chemical modifications, enabling the development of novel therapeutic agents.

The structural motif of 2-4-(cyclopentylamino)phenylethan-1-ol consists of an ethanol side chain attached to a phenyl ring, which is further substituted with a cyclopentylamino group at the 2-position. This arrangement imparts specific steric and electronic properties that are highly valuable in medicinal chemistry. The cyclopentylamino moiety, in particular, introduces conformational flexibility while maintaining a stable tertiary amine structure, which is often exploited in the design of bioactive molecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various biological pathways. The unique structural features of 2-4-(cyclopentylamino)phenylethan-1-ol make it an attractive candidate for designing PPI modulators. For instance, the phenyl ring can serve as a hydrophobic anchor point for binding to aromatic pockets in protein targets, while the cyclopentylamino group can engage in hydrogen bonding or salt bridge interactions with polar residues. Such dual interaction points are essential for achieving high binding affinity and selectivity.

Moreover, the ethanol side chain at the 1-position provides a site for further derivatization, allowing chemists to fine-tune the physicochemical properties of the molecule. This flexibility has been leveraged in the synthesis of analogs with enhanced solubility, metabolic stability, or cell permeability—key factors for successful drug candidates. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain kinases and transcription factors, suggesting their potential utility in oncology research.

The synthesis of 2-4-(cyclopentylamino)phenylethan-1-ol involves multi-step organic transformations that highlight modern synthetic methodologies. One common approach includes the nucleophilic substitution reaction between an appropriately substituted phenethyl halide and cyclopentanamine, followed by deprotection steps if necessary. Advances in catalytic asymmetric synthesis have also enabled more efficient routes to enantiomerically pure forms of this compound, which are critical for evaluating stereoselective pharmacological effects.

In academic research circles, 2-4-(cyclopentylamino)phenylethan-1-ol has been employed as a key intermediate in the development of novel bioactive scaffolds. For example, researchers have explored its use in constructing peptidomimetics—molecules that mimic peptide sequences but offer improved pharmacokinetic profiles. The ability to modify both the aromatic and cycloalkyl portions of this compound allows for systematic exploration of structure-activity relationships (SAR), providing valuable insights into drug design principles.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies have shown interest in licensing or developing derivatives based on this scaffold for preclinical studies. Its structural complexity and demonstrated biological activity make it a compelling candidate for further investigation into therapeutic modalities such as anti-inflammatory or antiviral agents. Collaborative efforts between synthetic chemists and biologists are now focused on optimizing synthetic routes while simultaneously evaluating biological efficacy.

From a computational chemistry perspective, 2-4-(cyclopentylamino)phenylethan-1-ol serves as an excellent model system for studying molecular interactions using quantum mechanical methods. High-level ab initio calculations have been performed to elucidate its electronic structure and predict potential hydrogen bonding patterns with biological targets. These computational insights complement experimental efforts by providing theoretical frameworks for rationalizing observed pharmacological effects and guiding future modifications.

The future prospects for 2-4-(cyclopentylamino)phenylethan-1-ol appear promising as new synthetic strategies continue to emerge. Techniques such as flow chemistry and biocatalysis offer scalable alternatives to traditional batch processes, reducing production costs while improving yields. Additionally, green chemistry principles are being integrated into its synthesis to minimize environmental impact—a critical consideration in modern pharmaceutical development.

In conclusion,2-4-(cyclopentylamino)phenylethan-1-ol (CAS No. 1250492-86-4) represents a significant advancement in chemical research with far-reaching implications for drug discovery and molecular engineering. Its unique structural features provide an ideal platform for developing innovative therapeutic agents targeting complex diseases. As research progresses，this compound will undoubtedly continue to inspire new synthetic methodologies and pharmacological applications，solidifying its role as a cornerstone molecule in modern medicinal chemistry。